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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369 Get Quote

Introduction

Basic Brown 16, also identified by its Chemical Abstracts Service (CAS) number 26381-41-9,

is a synthetic monoazo dye.[1][2] Its chemical name is 8-[(4-Aminophenyl)diazenyl]-7-hydroxy-

N,N,N-trimethylnaphthalen-2-aminium chloride.[2][3][4][5] Primarily known for its application in

non-oxidative hair coloring formulations, it is also utilized as a model compound in various

research fields, including environmental science and materials chemistry.[1][3][6] The efficacy

of Basic Brown 16 as a colorant is attributed to its molecular affinity and binding dynamics with

hair keratin.[1] This document provides detailed protocols for the preparation of stock and

working solutions of Basic Brown 16 for research and development applications.

Data Presentation: Chemical and Physical Properties

The following table summarizes the key quantitative and qualitative data for Basic Brown 16. It

is important to note that commercial preparations of the dye may contain extenders such as

sodium chloride or saccharose to standardize color strength, and purity can vary between

batches.[3]
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Property Value Reference

CAS Number 26381-41-9 [7][8][9]

Molecular Formula C₁₉H₂₁ClN₄O [2][7][8][9]

Molecular Weight 356.85 g/mol [2][8][9]

Appearance
Dark green to black solid

powder
[3][10]

Melting Point
169-175 °C or 280.11 °C

(Values vary across sources)
[3][10]

Solubility (at room temp.)
Water: >100 g/L; Ethanol: 10-

100 g/L
[3]

Storage Temperature 2-8°C, protect from light [8]
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Basic Brown 16 Powder

2. Dissolve Powder in Initial Solvent Volume

3. Add Solvent to Final Volume

10 mg/mL Stock Solution

4. Pipette Stock Solution

5. Dilute with Solvent

Final Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing Basic Brown 16 stock and working solutions.
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These protocols outline the steps for preparing a standard stock solution of Basic Brown 16
and subsequently diluting it to achieve desired working concentrations.

Safety Precautions: Basic Brown 16 may cause an allergic skin reaction.[10][11] Always

handle the compound in a well-ventilated area.[10] Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[10] Avoid creating and

inhaling dust.[10][11]

Protocol 1: Preparation of a 10 mg/mL Basic Brown
16 Stock Solution
Materials:

Basic Brown 16 powder (CAS: 26381-41-9)

Solvent (e.g., deionized water, ethanol)

Analytical balance

Weighing paper/boat

Spatula

Volumetric flask (e.g., 10 mL or 50 mL)

Beaker

Magnetic stirrer and stir bar (optional)

Pipettes

Amber storage bottle

Methodology:

Calculate Required Mass: Determine the total volume of stock solution required. For

example, to prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of Basic
Brown 16 powder.
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Weighing: Carefully weigh the calculated amount of Basic Brown 16 powder using an

analytical balance.

Dissolution:

Transfer the weighed powder into a beaker or directly into the volumetric flask.

Add a small amount of the chosen solvent (e.g., 5-7 mL of deionized water for a 10 mL

final volume) to dissolve the powder.[12]

Use a magnetic stirrer or swirl the flask gently to ensure the powder is fully dissolved.

Basic Brown 16 has high solubility in water.[3][7]

Volume Adjustment: Once the powder is completely dissolved, carefully add the solvent to

the volumetric flask until the bottom of the meniscus reaches the calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution to a clearly labeled amber bottle to protect it from light.

[12] Include the compound name, concentration, solvent, preparation date, and your initials.

Store the solution at 2-8°C.[8] A study has shown the dye to be stable in water for over 24

hours with minimal degradation.[3]

Protocol 2: Preparation of Working Solutions via
Serial Dilution
Materials:

Basic Brown 16 stock solution (from Protocol 1)

Solvent (same as used for the stock solution)

Micropipettes and sterile tips

Microcentrifuge tubes or other appropriate sterile containers

Methodology:
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Determine Final Concentration and Volume: Decide on the final concentration and volume

needed for your experiment.

Calculate Dilution: Use the formula M₁V₁ = M₂V₂ to determine the volume of stock solution

required.

M₁ = Concentration of the stock solution (e.g., 10 mg/mL)

V₁ = Volume of the stock solution to be calculated

M₂ = Desired final concentration of the working solution

V₂ = Desired final volume of the working solution

Dilution Procedure:

Label a new sterile tube with the details of the working solution.

Pipette the calculated volume of the solvent into the new tube.

Pipette the calculated volume (V₁) of the stock solution into the tube containing the

solvent.

Mix thoroughly by vortexing or flicking the tube.

Use: The working solution is now ready for use in your experimental application. It is

recommended to prepare fresh working solutions for each experiment to ensure accuracy.

Example Dilutions Table:

The table below provides quick-reference volumes for preparing common working

concentrations from a 10 mg/mL stock solution.
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Desired Working
Concentration
(µg/mL)

Final Volume (mL)
Volume of 10
mg/mL Stock (µL)

Volume of Solvent
(µL)

1000 1 100 900

500 1 50 950

250 1 25 975

100 1 10 990

50 1 5 995

10 1 1 999

1 2 0.2 1999.8

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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